molecular formula C9H9ClN2 B7129139 3-Chloro-1-ethylindazole

3-Chloro-1-ethylindazole

Cat. No.: B7129139
M. Wt: 180.63 g/mol
InChI Key: LPJWDMYHMVBXJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-1-ethylindazole is a heterocyclic aromatic compound featuring an indazole core substituted with a chlorine atom at the 3-position and an ethyl group at the 1-position.

Properties

IUPAC Name

3-chloro-1-ethylindazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9ClN2/c1-2-12-8-6-4-3-5-7(8)9(10)11-12/h3-6H,2H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPJWDMYHMVBXJX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2C(=N1)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9ClN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

180.63 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-1-ethylindazole typically involves the chlorination of 1-ethylindazole. One common method is the electrophilic aromatic substitution reaction, where 1-ethylindazole is treated with a chlorinating agent such as thionyl chloride or phosphorus pentachloride under reflux conditions. The reaction proceeds with the substitution of a hydrogen atom on the indazole ring by a chlorine atom, yielding 3-Chloro-1-ethylindazole.

Industrial Production Methods

Industrial production of 3-Chloro-1-ethylindazole may involve large-scale chlorination processes using continuous flow reactors to ensure efficient and consistent production. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-1-ethylindazole can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

    Reduction: Reduction reactions can convert the compound to its corresponding amine or other reduced forms.

    Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

    Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products Formed

    Oxidation: Hydroxylated derivatives or oxides.

    Reduction: Amines or other reduced forms.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

    Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

    Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

    Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-1-ethylindazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

3-Chloro-1H-indazole

Structural Differences :

  • 3-Chloro-1H-indazole lacks the ethyl substitution at the 1-position, resulting in reduced steric bulk and lower molecular weight (MW: ~167.6 g/mol estimated) compared to 3-Chloro-1-ethylindazole (MW: ~195.7 g/mol).
  • Physicochemical Properties : The ethyl group increases hydrophobicity, as evidenced by higher logP values in ethyl-substituted analogs (e.g., 1-ethylimidazolium chloride in has enhanced solubility in polar solvents due to ionic character, but neutral ethylindazole derivatives would favor organic solvents) .

5-[2-(3-Chlorophenyl)-1,3-benzoxazol-5-yl]-4-(2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione ()

Structural Comparison :

  • This compound features a benzoxazole-triazole hybrid with a 3-chlorophenyl group. Unlike 3-Chloro-1-ethylindazole, its planar heterocyclic system may enhance π-π stacking interactions in biological targets.

3-Chlorobenzaldehyde ()

Electronic Effects :

  • The aldehyde group in 3-chlorobenzaldehyde is strongly electron-withdrawing, polarizing the aromatic ring. In contrast, the indazole core of 3-Chloro-1-ethylindazole is less polarized, with nitrogen atoms contributing to resonance stabilization.
  • Reactivity : The aldehyde’s electrophilic carbon is prone to nucleophilic attacks, whereas the ethylindazole’s chloro group may undergo substitution reactions under specific conditions .

1-Ethyl-3-methylimidazolium Chloride ()

Substituent Effects :

  • The ethyl group in this ionic liquid improves ionic conductivity and thermal stability. While 3-Chloro-1-ethylindazole is non-ionic, its ethyl substitution may similarly enhance solubility in hydrophobic environments .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Molecular Formula Molecular Weight (g/mol) Key Substituents logP (Estimated) Applications
3-Chloro-1-ethylindazole C₉H₉ClN₂ 195.7 3-Cl, 1-ethyl ~2.8 Pharmaceutical intermediates
3-Chloro-1H-indazole C₇H₅ClN₂ 167.6 3-Cl, 1-H ~2.1 Kinase inhibitors
Compound 6d () C₂₂H₁₅ClN₄OS 419.0 Benzoxazole-triazole ~3.5 Bioactivity screening
3-Chlorobenzaldehyde C₇H₅ClO 140.6 3-Cl, aldehyde ~1.9 Synthetic intermediates

Research Findings and Gaps

  • Synthetic Accessibility : Ethyl substitution at the 1-position of indazole can be achieved via alkylation reactions, as demonstrated in imidazolium derivatives () .
  • Biological Activity : Chloro-substituted indazoles are associated with kinase inhibition, but the ethyl analog’s specific activity remains unstudied. Comparative studies with 3-Chloro-1H-indazole are warranted .
  • Stability : Ethyl groups may reduce metabolic oxidation compared to methyl analogs (e.g., the methyl group in ’s triazole-thione at δ 2.59 ppm in ¹H-NMR) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.